Cas no 1104637-46-8 (6-methyl-2-[(E)-prop-1-enyl]-1,3,6,2-dioxazaborocane-4,8-dione)

6-Methyl-2-[(E)-prop-1-enyl]-1,3,6,2-dioxazaborocane-4,8-dione is a boron-containing heterocyclic compound characterized by its unique dioxazaborocane core structure. This compound exhibits notable stability due to its rigid bicyclic framework, making it suitable for applications in coordination chemistry and as a precursor for boron-based reagents. The presence of the (E)-prop-1-enyl substituent enhances its reactivity in cross-coupling and polymerization reactions. Its structural features also suggest potential utility in materials science, particularly in the development of boron-doped polymers or as a ligand in catalytic systems. The compound's well-defined molecular architecture offers advantages in synthetic reproducibility and precise functionalization for targeted applications.

6-methyl-2-[(E)-prop-1-enyl]-1,3,6,2-dioxazaborocane-4,8-dione structure

1104637-46-8 structure

Product Name:6-methyl-2-[(E)-prop-1-enyl]-1,3,6,2-dioxazaborocane-4,8-dione

CAS No:1104637-46-8

MF:C₈H₁₂BNO₄

MW:196.996182441711

CID:2606378

PubChem ID:329762325

Update Time:2025-05-22

6-methyl-2-[(E)-prop-1-enyl]-1,3,6,2-dioxazaborocane-4,8-dione Chemical and Physical Properties

Names and Identifiers

- 6-methyl-2-[(E)-prop-1-enyl]-1,3,6,2-dioxazaborocane-4,8-dione
- trans-1-Propenylboronic acid MIDA ester
- 6-Methyl-2-[(1E)-prop-1-en-1-yl]-1,3,6,2-dioxazaborocane-4,8-dione
- (E)-6-methyl-2-(prop-1-enyl)-1,3,6,2-dioxazaborocane-4,8-dione
- SCHEMBL15091620
- PKQGENZEEBZVIL-ONEGZZNKSA-N
- EN300-622310
- 1104637-46-8
- cis-1-Propenylboronic acid MIDA ester
- DTXSID50746244
- SCHEMBL15091617
- (E)-6-methyl-2-(prop-1-en-1-yl)-1,3,6,2-dioxazaborocane-4,8-dione
- MDL： MFCD11215252
- Inchi： 1S/C8H12BNO4/c1-3-4-9-13-7(11)5-10(2)6-8(12)14-9/h3-4H,5-6H2,1-2H3/b4-3+
- InChI Key： PKQGENZEEBZVIL-ONEGZZNKSA-N
- SMILES： O1B(/C=C/C)OC(CN(C)CC1=O)=O

Computed Properties

Exact Mass: 197.08600
Monoisotopic Mass: 197.0859380g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 246
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55.8Å²

Experimental Properties

Melting Point: 117-122 °C
PSA: 55.84000
LogP: -0.44040

6-methyl-2-[(E)-prop-1-enyl]-1,3,6,2-dioxazaborocane-4,8-dione Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3

6-methyl-2-[(E)-prop-1-enyl]-1,3,6,2-dioxazaborocane-4,8-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-622310-1.0g	6-methyl-2-[(1E)-prop-1-en-1-yl]-1,3,6,2-dioxazaborocane-4,8-dione	1104637-46-8		1g	$0.0	2023-06-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1935379-1g	(E)-4-Methyl-8-(prop-1-en-1-yl)dihydro-4l4,8l4-[1,3,2]oxazaborolo[2,3-b][1,3,2]oxazaborole-2,6(3H,5H)-dione	1104637-46-8	98%	1g	￥10483.00	2024-08-09
Ambeed	A1115148-1g	6-Methyl-2-[(1E)-prop-1-en-1-yl]-1,3,6,2-dioxazaborocane-4,8-dione	1104637-46-8	95% mix TBC as stabilizer	1g	$80.0	2025-03-04

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Additional information on 6-methyl-2-[(E)-prop-1-enyl]-1,3,6,2-dioxazaborocane-4,8-dione

Comprehensive Overview of 6-methyl-2-[(E)-prop-1-enyl]-1,3,6,2-dioxazaborocane-4,8-dione (CAS No. 1104637-46-8)

The compound 6-methyl-2-[(E)-prop-1-enyl]-1,3,6,2-dioxazaborocane-4,8-dione (CAS No. 1104637-46-8) is a specialized boron-containing heterocycle that has garnered significant attention in recent years due to its unique structural properties and potential applications in organic synthesis, material science, and pharmaceutical research. This molecule features a dioxazaborocane core, which is a rare scaffold in the realm of boron chemistry. The presence of both a methyl and a prop-1-enyl group introduces interesting steric and electronic effects, making it a subject of study for researchers exploring catalysis and molecular design.

In the context of green chemistry and sustainable synthesis, 6-methyl-2-[(E)-prop-1-enyl]-1,3,6,2-dioxazaborocane-4,8-dione has been investigated for its potential role as a ligand or catalyst in environmentally friendly reactions. With the growing demand for eco-friendly chemical processes, this compound aligns well with current trends in industrial chemistry. Researchers are particularly interested in its ability to facilitate selective transformations, such as C-C bond formation or asymmetric synthesis, which are critical for producing high-value intermediates in the pharmaceutical and agrochemical sectors.

The dioxazaborocane framework of this compound also presents intriguing possibilities in materials science. Boron-containing compounds are known for their applications in OLEDs, polymers, and advanced coatings. The conjugated system introduced by the prop-1-enyl group may enhance optical properties, making it a candidate for luminescent materials or sensors. This has led to increased interest from researchers working on next-generation electronic devices and smart materials.

From a pharmaceutical perspective, the boron atom in 6-methyl-2-[(E)-prop-1-enyl]-1,3,6,2-dioxazaborocane-4,8-dione offers potential bioactivity. Boron-based compounds have shown promise in drug discovery, particularly in enzyme inhibition and targeted therapies. While this specific compound is still under investigation, its structural features suggest possible interactions with biological targets, such as proteases or kinases. This aligns with the broader trend of exploring boron therapeutics in modern medicine.

In summary, 6-methyl-2-[(E)-prop-1-enyl]-1,3,6,2-dioxazaborocane-4,8-dione (CAS No. 1104637-46-8) represents a fascinating intersection of boron chemistry, materials science, and pharmaceutical research. Its unique structure and versatile applications make it a compound of significant interest in both academic and industrial settings. As research continues, this molecule may unlock new possibilities in sustainable chemistry, advanced materials, and drug development.